Cas no 220634-98-0 (Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2,2,2-trifluoroethyl)-)
220634-98-0 structure
Product Name:Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2,2,2-trifluoroethyl)-
CAS No:220634-98-0
MF:C11H7F9N2S
MW:370.237312555313
CID:1410081
Update Time:2024-08-16
Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2,2,2-trifluoroethyl)- Chemical and Physical Properties
Names and Identifiers
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- Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2,2,2-trifluoroethyl)-
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- Inchi: 1S/C11H7F9N2S/c12-9(13,14)4-21-8(23)22-7-2-5(10(15,16)17)1-6(3-7)11(18,19)20/h1-3H,4H2,(H2,21,22,23)
- InChI Key: UMCAFNBVRSBLPY-UHFFFAOYSA-N
- SMILES: N(C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)C(NCC(F)(F)F)=S
Computed Properties
- Exact Mass: 370.01871
Experimental Properties
- Density: 1.548±0.06 g/cm3(Predicted)
- Boiling Point: 248.9±50.0 °C(Predicted)
- PSA: 24.06
- pka: 11.27±0.70(Predicted)
Thiourea, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(2,2,2-trifluoroethyl)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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